Cas no 2580239-97-8 ((piperidin-4-yl)(pyridin-4-yl)methanol dihydrochloride)

• Product Name: (piperidin-4-yl)(pyridin-4-yl)methanol dihydrochloride
• CAS No: 2580239-97-8
• MF: C₁₁H₁₈Cl₂N₂O
• MW: 265.179420948029
• MDL: MFCD33020495
• CID: 5327844
• PubChem ID: 155858836
• Update Time: 2025-05-25

(piperidin-4-yl)(pyridin-4-yl)methanol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidin-4-yl(pyridin-4-yl)methanol;dihydrochloride
• (piperidin-4-yl)(pyridin-4-yl)methanol dihydrochloride
• Z4898403810

• MDL： MFCD33020495
• Inchi： 1S/C11H16N2O.2ClH/c14-11(9-1-5-12-6-2-9)10-3-7-13-8-4-10;;/h1-2,5-6,10-11,13-14H,3-4,7-8H2;2*1H
• InChI Key： LXALMCMRUZNNFO-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C1C=CN=CC=1)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 45.2

Additional information on (piperidin-4-yl)(pyridin-4-yl)methanol dihydrochloride

Introduction to (piperidin-4-yl)(pyridin-4-yl)methanol dihydrochloride (CAS No. 2580239-97-8)

(piperidin-4-yl)(pyridin-4-yl)methanol dihydrochloride, identified by the CAS number 2580239-97-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound, featuring a unique structural motif combining piperidine and pyridine moieties, has garnered attention for its potential biological activities and its utility in the development of novel therapeutic agents.

The molecular structure of (piperidin-4-yl)(pyridin-4-yl)methanol dihydrochloride consists of two key heterocyclic rings connected through a methanol bridge. The piperidine ring, characterized by its six-membered nitrogen-containing structure, contributes to the compound's solubility and bioavailability, while the pyridine ring enhances its interaction with biological targets. This dual functionality makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological and inflammatory pathways. The structural features of (piperidin-4-yl)(pyridin-4-yl)methanol dihydrochloride suggest that it may have potential applications in the treatment of conditions such as neurodegenerative diseases, chronic inflammation, and pain management. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors involved in these pathways.

One of the most compelling aspects of (piperidin-4-yl)(pyridin-4-yl)methanol dihydrochloride is its ability to interact with multiple biological targets simultaneously. This polypharmacophoric nature allows for the development of drugs that can address complex diseases more effectively than single-target agents. For instance, studies have shown that this compound can inhibit both cyclooxygenase (COX) enzymes and microsomal prostaglandin E synthase 1 (mPGES1), which are key players in the inflammatory response.

The dihydrochloride salt form of this compound enhances its stability and solubility, making it more suitable for pharmaceutical formulations. This salt form also improves the compound's bioavailability, which is crucial for achieving therapeutic efficacy. The improved pharmacokinetic properties of (piperidin-4-yl)(pyridin-4-yl)methanol dihydrochloride make it an attractive candidate for further preclinical and clinical development.

Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of (piperidin-4-yl)(pyridin-4-yl)methanol dihydrochloride with biological targets more accurately. These computational studies have provided valuable insights into the compound's mechanism of action and have helped identify potential optimization strategies. By leveraging these tools, scientists can design derivatives of this compound with enhanced potency and selectivity.

In addition to its potential therapeutic applications, (piperidin-4-yl)(pyridin-4-yl)methanol dihydrochloride has shown promise as a tool compound in biochemical research. Its unique structural features make it useful for studying enzyme kinetics, receptor binding affinities, and other fundamental biological processes. Researchers can use this compound to develop new assays and methodologies that contribute to our understanding of disease mechanisms at a molecular level.

The synthesis of (piperidin-4-yl)(pyridin-4-yl)methanol dihydrochloride presents several challenges due to its complex structural framework. However, advances in synthetic chemistry have made it possible to produce this compound in high yields with high purity. Techniques such as multi-step organic synthesis, catalytic hydrogenation, and chiral resolution have been employed to achieve the desired product. These synthetic strategies not only improve the efficiency of production but also enhance the scalability of the process for future commercialization.

The pharmacological profile of (piperidin-4-yl)(pyridin-4-y l)methanol dihydrochloride is still being elucidated through ongoing research. Preliminary data suggest that this compound may exhibit anti-inflammatory, analgesic, and neuroprotective effects. Further studies are needed to confirm these findings and to explore additional potential applications. Clinical trials are planned to evaluate the safety and efficacy of this compound in humans, which could pave the way for its use in treating various diseases.

The development of novel pharmaceuticals is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. The study of compounds like (piperidin - 4 - yl)(pyridin - 4 - yl)methanol dihydrochloride represents a significant step forward in this endeavor. By understanding their mechanisms of action and optimizing their properties, researchers can develop safer and more effective treatments for patients worldwide.